3-(2-Chloropyrimidin-4-yloxy)benzenecarbonitrile

• IUPAC Name: 3-(2-chloropyrimidin-4-yl)oxybenzonitrile
• InChI: InChI=1S/C11H6ClN3O/c12-11-14-5-4-10(15-11)16-9-3-1-2-8(6-9)7-13/h1-6H
• InChI Key: OOZDEYYWBGQNOC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)OC2=NC(=NC=C2)Cl)C#N
• Molecular Formula: C11H6ClN3O
• Molecular Weight: 231.64 g/mol
• CAS RN: 353259-11-7

Description

3-(2-Chloropyrimidin-4-yloxy)benzenecarbonitrile, also known as CPYB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Intermediate Use in Medicinal Chemistry

3-(2-Chloropyrimidin-4-yloxy)benzenecarbonitrile serves as a crucial intermediate in the synthesis of various pharmaceutical compounds. Its derivatives have been explored for their potential as HIV-1 reverse transcriptase inhibitors, showcasing the compound's importance in antiviral research. The process of synthesizing these derivatives involves multiple steps, including methylation, reaction with para-aminobenzonitrile, and chlorination, illustrating the compound's versatility as a chemical building block in medicinal chemistry (Ju Xiu-lia, 2015).

Antibacterial Applications

In the realm of antibacterial research, derivatives of 3-(2-Chloropyrimidin-4-yloxy)benzenecarbonitrile have been synthesized and evaluated for their efficacy. The creation of pyrazolo[3,4-d]pyrimidine derivatives through a one-pot, three-component reaction demonstrates the compound's applicability in developing new antibacterial agents. These synthesized derivatives have shown promising antibacterial activity, contributing to the search for novel treatments against bacterial infections (S. Rostamizadeh et al., 2013).

Herbicidal Use

The compound's utility extends into agriculture, where its analogs have been developed as broad-spectrum herbicidal ingredients. The synthesis of labeled versions of these herbicides allows for detailed studies on their metabolism, mode of action, and environmental behavior. This research is crucial for understanding how such compounds can be used effectively and safely for weed control in various crops, highlighting the compound's significance in improving agricultural practices (Zheng-Min Yang et al., 2008).

Antimicrobial and Anticancer Activities

Further investigations into the compound's derivatives have revealed their potential in antimicrobial and anticancer applications. The synthesis of novel coumarin derivatives and their subsequent evaluation for antimicrobial activity illustrate the compound's role in discovering new therapeutic agents. Additionally, some derivatives have been tested for their anticancer activities, offering insights into their mechanism of action and efficacy against various cancer cell lines. This research underscores the compound's versatility and its potential to contribute to the development of new treatments for a wide range of diseases (M. A. Al-Haiza et al., 2003).